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Abstract
10-Undecenal, a long-chain aliphatic aldehyde, is emerging from its traditional roles in the

fragrance and flavor industries to become a molecule of interest in life science and drug

development research. While direct research into its biochemical applications is still

developing, studies on its parent compound, undecylenic acid, and related molecules suggest

a range of potential biological activities. This technical guide provides a comprehensive

overview of the known properties of 10-undecenal, its potential mechanisms of action based

on related compounds, available quantitative data, and detailed experimental protocols for its

use in a research setting.

Introduction
10-Undecenal, also known as undecylenic aldehyde, is an 11-carbon unsaturated aldehyde.[1]

[2][3] Its chemical structure, featuring a terminal double bond and a reactive aldehyde group,

makes it a versatile molecule for both chemical synthesis and biological interactions.[4]

Traditionally used in the formulation of fragrances and as a flavoring agent, its structural

similarity to biologically active fatty acids and aldehydes has prompted investigation into its
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potential as a biochemical reagent.[2][3][5] This document serves as a technical resource for

researchers exploring the applications of 10-undecenal in life science research, with a focus

on its potential antifungal, anti-cancer, and anti-inflammatory properties.

Physicochemical Properties
10-Undecenal is a colorless to pale yellow liquid with a characteristic fatty, rosy, and citrus-like

odor upon dilution.[6] Its key physicochemical properties are summarized in the table below.

Property Value Reference(s)

Chemical Formula C₁₁H₂₀O [1][7]

Molecular Weight 168.28 g/mol [1]

CAS Number 112-45-8 [1][7]

Boiling Point 98-100 °C at 3 mmHg [1]

Density 0.840-0.850 g/mL [1]

Solubility
Insoluble in water; soluble in

organic solvents like ethanol.
[5]

logP (o/w) 3.7 [6]

Potential Biological Activities and Mechanisms of
Action
While direct studies on the specific molecular targets of 10-undecenal are limited, research on

its parent compound, undecylenic acid, provides significant insights into its potential biological

activities.

Antifungal Activity
Undecylenic acid is a well-established antifungal agent, and it is plausible that 10-undecenal
shares a similar mechanism of action.[8][9] The primary target of undecylenic acid's antifungal

activity is the fungal cell membrane and the process of biofilm formation, particularly in Candida

albicans.[8][10][11]
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Proposed Mechanism of Action:

Inhibition of Biofilm Formation: Undecylenic acid has been shown to inhibit the formation of

C. albicans biofilms at concentrations above 3 mM.[8][10] Biofilms are critical for the

virulence and drug resistance of pathogenic fungi.

Disruption of Hyphal Growth: The morphological transition from yeast to a filamentous

(hyphal) form is a key virulence factor for C. albicans. Undecylenic acid abolishes this

transition at concentrations above 4 mM.[8][10]

Alteration of Cell Morphology: Treatment with undecylenic acid leads to a crumpled and

atrophic appearance of C. albicans cells, as observed under scanning electron microscopy.

[10]

Downregulation of Virulence-Associated Genes: Undecylenic acid treatment decreases the

transcription of genes encoding hydrolytic enzymes (secreted aspartic proteases, lipases,

and phospholipases) and hyphal wall protein 1 (HWP1), all of which are crucial for fungal

pathogenicity.[8][10]
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Caption: Proposed antifungal mechanism of 10-undecenal.
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Anti-Cancer Activity
A novel formulation of undecylenic acid, GS-1, has demonstrated pro-apoptotic antitumor

activity in vitro.[12] This suggests that 10-undecenal may also possess cytotoxic effects

against cancer cells.

Proposed Mechanism of Action:

Induction of Apoptosis: GS-1 induces concentration-dependent tumor cell death through a

caspase-dependent apoptotic pathway.[12]

Mitochondrial Membrane Depolarization: Treatment with GS-1 leads to a reduction in the

mitochondrial membrane potential, a key event in the intrinsic pathway of apoptosis.[12]

Intracellular Localization: GS-1 has been observed to localize to intracellular lipid droplets.

[12]
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Caption: Potential pro-apoptotic mechanism of 10-undecenal in cancer cells.

Anti-Inflammatory Activity
Studies on undecane, the saturated alkane counterpart of 10-undecenal, have shown anti-

inflammatory effects in mast cells and keratinocytes. This suggests a potential role for 10-
undecenal in modulating inflammatory responses.

Proposed Mechanism of Action:

Increased Intracellular cAMP: Undecane increases intracellular cyclic adenosine

monophosphate (cAMP) levels.
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Inhibition of Inflammatory Mediator Release: The elevation in cAMP leads to the inhibition of

degranulation and secretion of pro-inflammatory molecules such as tumor necrosis factor-

alpha (TNF-α) and interleukin-8 (IL-8).

Downregulation of NF-κB Activity: In keratinocytes, undecane reverses the increased

phosphorylation of p38 and the transcriptional activity of nuclear factor kappa B (NF-κB), a

key regulator of inflammation. This leads to a reduction in the expression of inflammatory

chemokines like TARC and MDC.
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Caption: Putative anti-inflammatory signaling pathway of 10-undecenal.

Quantitative Data
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Quantitative data on the biological activity of 10-undecenal is limited. The following table

summarizes available data from safety assessments.

Assay
Organism/Cell
Line

Endpoint Result Reference(s)

BlueScreen

Assay
Human cells Cytotoxicity

Positive (<80%

relative cell

density)

[13]

BlueScreen

Assay
Human cells Genotoxicity

Positive (without

metabolic

activation)

[13]

BlueScreen

Assay
Human cells Genotoxicity

Negative (with

metabolic

activation)

[13]

In vivo

Micronucleus

Assay

Mouse Clastogenicity

Negative at

doses up to 2000

mg/kg

[13]

Ames Test S. typhimurium Mutagenicity

Negative at

concentrations

up to 5000 µ

g/plate

[13]

Experimental Protocols
Detailed experimental protocols for the use of 10-undecenal as a primary research reagent are

not widely published. The following are generalized protocols based on standard

methodologies and the available safety and biological data.

In Vitro Cytotoxicity Assay (e.g., MTT or XTT Assay)
This protocol is designed to assess the cytotoxic effects of 10-undecenal on a chosen cell line.
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Caption: General workflow for an in vitro cytotoxicity assay.
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Methodology:

Cell Seeding: Seed the desired cell line into a 96-well plate at an appropriate density and

allow them to adhere overnight.

Preparation of 10-Undecenal Solutions: Prepare a stock solution of 10-undecenal in a

suitable organic solvent (e.g., DMSO or ethanol) and then make serial dilutions in the cell

culture medium to achieve the final desired concentrations. Ensure the final solvent

concentration is non-toxic to the cells.

Cell Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of 10-undecenal. Include a vehicle control (medium with the solvent

only) and a positive control for cytotoxicity.

Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

Addition of Viability Reagent: Add the MTT or XTT reagent to each well according to the

manufacturer's instructions and incubate for 2-4 hours.

Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate

reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell

growth).

Fungal Biofilm Inhibition Assay
This protocol is adapted from studies on undecylenic acid to assess the effect of 10-undecenal
on Candida albicans biofilm formation.[8][10]
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Caption: Workflow for assessing fungal biofilm inhibition.
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Methodology:

Yeast Culture: Grow C. albicans in a suitable liquid medium overnight.

Preparation of Inoculum: Wash and resuspend the yeast cells in fresh medium to a

standardized concentration.

Treatment and Biofilm Formation: In a 96-well plate, add the yeast inoculum to each well

along with serial dilutions of 10-undecenal. Include appropriate controls. Incubate the plate

under conditions that promote biofilm formation.

Removal of Planktonic Cells: After the incubation period, carefully wash the wells to remove

any non-adherent, planktonic cells.

Biofilm Quantification: Quantify the remaining biofilm using a suitable method such as crystal

violet staining (to measure biomass) or an XTT assay (to measure metabolic activity).

Data Analysis: Compare the biofilm formation in the presence of 10-undecenal to the control

wells to determine the inhibitory effect.

Conclusion and Future Directions
10-Undecenal is a biochemical reagent with potential applications in life science research that

are yet to be fully explored. While its primary use has been in non-biological fields, the known

antifungal, anti-cancer, and anti-inflammatory properties of its parent compound, undecylenic

acid, and related molecules provide a strong rationale for investigating 10-undecenal in these

areas. The data and protocols presented in this guide offer a starting point for researchers

interested in elucidating the specific mechanisms of action and therapeutic potential of this

intriguing molecule. Future research should focus on identifying the direct molecular targets of

10-undecenal, determining its efficacy in various in vitro and in vivo models, and exploring its

potential as a lead compound in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b094395?utm_src=pdf-body
https://www.benchchem.com/product/b094395?utm_src=pdf-body
https://www.benchchem.com/product/b094395?utm_src=pdf-body
https://www.benchchem.com/product/b094395?utm_src=pdf-body
https://www.benchchem.com/product/b094395?utm_src=pdf-body
https://www.benchchem.com/product/b094395?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 10-Undecenal | C11H20O | CID 8187 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 10-undecenal (aldehyde C-11 undecylenic), 112-45-8 [thegoodscentscompany.com]

3. medchemexpress.com [medchemexpress.com]

4. US5306845A - Method for producing an aldehyde - Google Patents [patents.google.com]

5. Showing Compound 10-Undecenal (FDB003139) - FooDB [foodb.ca]

6. Aldehyde C11 Undecylenic | Givaudan [givaudan.com]

7. 10-Undecenal [webbook.nist.gov]

8. Antifungal effects of undecylenic acid on the biofilm formation of Candida albicans -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. What is the mechanism of Undecenoic Acid? [synapse.patsnap.com]

10. researchgate.net [researchgate.net]

11. Antibiofilm and antifungal activities of medium‐chain fatty acids against Candida albicans
via mimicking of the quorum‐sensing molecule farnesol - PMC [pmc.ncbi.nlm.nih.gov]

12. Novel Formulation of Undecylenic Acid induces Tumor Cell Apoptosis [mdpi.com]

13. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

To cite this document: BenchChem. [10-undecenal as a biochemical reagent in life science
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094395#10-undecenal-as-a-biochemical-reagent-in-
life-science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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